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Compound of Interest

Compound Name: Celecoxib carboxylic acid

Cat. No.: B018387

An In-depth Technical Guide to Celecoxib
Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Celecoxib carboxylic acid is the primary, yet pharmacologically inactive, metabolite of the
selective cyclooxygenase-2 (COX-2) inhibitor, celecoxib. Understanding its chemical properties,
metabolic generation, and analytical quantification is crucial for comprehensive
pharmacokinetic and metabolic studies of celecoxib. This technical guide provides a detailed
overview of the chemical structure, physicochemical properties, and relevant experimental
protocols for the study of celecoxib carboxylic acid.

Chemical Structure and Identification

Celecoxib carboxylic acid is structurally characterized by the oxidation of the methyl group of
the p-tolyl moiety of celecoxib to a carboxylic acid group.

Chemical Structure:
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IUPAC Name: 4-[1-[4-(aminosulfonyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid[1]

SMILES String: 0=C(0)C1=CC=C(C2=CC(C(F)(F)F)=NN2C3=CC=C(S(=0)
(N)=0)C=C3)C=C1

CAS Number: 170571-01-4[1]

Physicochemical and Pharmacological Data

A summary of the key quantitative data for celecoxib carboxylic acid is presented in Table 1.
It is important to note that this metabolite is considered inactive as a COX-1 or COX-2 inhibitor.

[2]

Table 1: Physicochemical and Pharmacological Properties of Celecoxib Carboxylic Acid
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Property Value Reference
Molecular Formula C17H12F3N304S [1]
Molecular Weight 411.36 g/mol [1]
Appearance White to off-white solid MedchemExpress
Solubility

DMSO 125 mg/mL (with sonication) MedchemExpress

DMF 30 mg/mL [1]

Ethanol 30 mg/mL [1]

Ethanol:PBS (pH 7.2) (1:6) 0.12 mg/mL [1]

PBS (pH 7.2) Slightly soluble [1]
Biological Activity Inactive- metabolite of e

celecoxib

Metabolic Pathway and Synthesis

Celecoxib carboxylic acid is not typically synthesized directly for pharmacological use due to
its inactivity. Its formation is a result of the in vivo metabolism of celecoxib. This metabolic
pathway is a key area of study in understanding the pharmacokinetics of the parent drug.

Metabolic Generation

The metabolic conversion of celecoxib to its carboxylic acid derivative primarily occurs in the
liver and is catalyzed by the cytochrome P450 enzyme, CYP2C9. The process involves a two-
step oxidation of the methyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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